Cas no 223519-93-5 (2,5-Diphosphonoterephthalic acid)

2,5-Diphosphonoterephthalic acid structure
223519-93-5 structure
Product Name:2,5-Diphosphonoterephthalic acid
CAS No:223519-93-5
MF:C8H8O10P2
MW:326.090644836426
CID:3037449
PubChem ID:17861119
Update Time:2024-11-06

2,5-Diphosphonoterephthalic acid Chemical and Physical Properties

Names and Identifiers

    • 1,​4-​Benzenedicarboxylic acid, 2,​5-​diphosphono-
    • D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)
    • 2,5-diphosphonoterephthalic acid
    • 1,4-Benzenedicarboxylic acid,2,5-diphosphono-
    • BCP26104
    • SCHEMBL2869979
    • 223519-93-5
    • 2,5-Diphosphonoterephthalic acid
    • Inchi: 1S/C8H8O10P2/c9-7(10)3-1-5(19(13,14)15)4(8(11)12)2-6(3)20(16,17)18/h1-2H,(H,9,10)(H,11,12)(H2,13,14,15)(H2,16,17,18)
    • InChI Key: IFKKFURUNPBMJE-UHFFFAOYSA-N
    • SMILES: P(C1C=C(C(=O)O)C(=CC=1C(=O)O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 325.95927g/mol
  • Monoisotopic Mass: 325.95927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 326.09g/mol
  • XLogP3: -3
  • Topological Polar Surface Area: 190

2,5-Diphosphonoterephthalic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1575124-1g
2,5-Diphosphonoterephthalic acid
223519-93-5 98%
1g
¥2398 2023-04-14
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